2-hydroxy-6-methoxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-hydroxy-6-methoxybenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C13H9NO4/c1-18-10-6-5-9-11-7(10)3-2-4-8(11)12(15)14(17)13(9)16/h2-6,17H,1H3
• InChI Key: JNZJPCRGQNFNFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC=C3C2=C(C=C1)C(=O)N(C3=O)O
• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 2-hydroxy-6-methoxy-1H-benzo[de]isoquinoline-1,3(2H)-dione often involves complex organic reactions. For instance, novel synthesis pathways have been developed for creating benzo[de]isoquinoline-1,3-dione derivatives, showcasing advanced methods in organic synthesis. One method reported the metal-free synthesis of 3-hydroxy-2,3-dihydroisoquinoline-1,4-diones, showcasing a novel approach to obtaining similar structures (Yang et al., 2015).

Molecular Structure Analysis

The molecular structure of benzo[de]isoquinoline derivatives has been characterized using various analytical techniques. For example, the structure of certain isomeric compounds was elucidated through HRMS, NMR spectra analyses, and single-crystal X-ray diffraction, providing insight into the complex geometry and intermolecular interactions within these molecules (Lu & He, 2012).

Chemical Reactions and Properties

Benzo[de]isoquinoline-1,3-diones participate in various chemical reactions due to their reactive sites. Notably, they have been used as fluorophores and in photostabilizing polymers, indicating their versatility in chemical applications. One study described the synthesis and absorption properties of new yellow-green emitting fluorophores based on benzo[de]isoquinoline-1,3-dione, highlighting their potential in material science applications (Bojinov & Panova, 2007).

Future Directions

The development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years. This field provides creative inspiration and expands novel ideas for researchers.